Cas no 1932321-79-3 (3-(2S,4S)-4-fluoropyrrolidin-2-yl-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(2S,4S)-4-fluoropyrrolidin-2-yl-4-methyl-4H-1,2,4-triazole
• CAS No: 1932321-79-3
• MF: C₇H₁₁FN₄
• MW: 170.187443971634
• CID: 5246535
• Update Time: 2025-07-01

3-(2S,4S)-4-fluoropyrrolidin-2-yl-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-[(2S,4S)-4-fluoro-2-pyrrolidinyl]-4-methyl-
• 3-(2S,4S)-4-fluoropyrrolidin-2-yl-4-methyl-4H-1,2,4-triazole

• Inchi： 1S/C7H11FN4/c1-12-4-10-11-7(12)6-2-5(8)3-9-6/h4-6,9H,2-3H2,1H3/t5-,6-/m0/s1
• InChI Key： VQTONFJCPRIFQV-WDSKDSINSA-N
• SMILES： N1=CN(C)C([C@@H]2C[C@H](F)CN2)=N1

Additional information on 3-(2S,4S)-4-fluoropyrrolidin-2-yl-4-methyl-4H-1,2,4-triazole

3-(2S,4S)-4-fluoropyrrolidin-2-yl-4-methyl-4H-1,2,4-triazole: A Comprehensive Overview

The compound 3-(2S,4S)-4-fluoropyrrolidin-2-yl-4-methyl-4H-1,2,4-triazole, identified by the CAS number CAS No. 1932321-79-3, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and promising applications in drug discovery and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships.

The molecular structure of 3-(2S,4S)-4-fluoropyrrolidin-2-yl is characterized by a pyrrolidine ring with a fluorine substituent at the 4-position and a triazole moiety attached at the 3-position. The stereochemistry at the 2S and 4S positions plays a critical role in determining its physical and chemical properties. This configuration imparts specific chiral characteristics, which are essential for its interactions with biological systems. The presence of the triazole group further enhances its reactivity and stability under various conditions.

Recent studies have focused on the synthesis of this compound using enantioselective methods. Researchers have employed asymmetric catalysis and organocatalytic approaches to achieve high enantiomeric excess (ee) in the synthesis process. These methods not only improve the efficiency of production but also pave the way for large-scale manufacturing of this compound for pharmaceutical applications.

In terms of pharmacological applications, 3-(2S,4S)-4-fluoropyrrolidin has shown potential as a lead compound in drug discovery programs targeting various therapeutic areas. Its ability to modulate key biological pathways makes it a valuable candidate for developing novel therapeutics. For instance, recent research has highlighted its role as an inhibitor of certain enzymes involved in neurodegenerative diseases. Additionally, its triazole moiety contributes to its bioavailability and pharmacokinetic profile, making it suitable for oral administration.

The environmental impact of this compound has also been a subject of recent investigations. Studies have demonstrated that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemical agents in certain industrial applications.

In conclusion, CAS No. 1932321-79-3, or 3-(2S,4S)-4-fluoropyrrolidin, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a promising candidate for future innovations in drug development and materials science.